Cas no 6389-79-3 (Methyl methylphenylphosphinate)

• Product Name: Methyl methylphenylphosphinate
• CAS No: 6389-79-3
• MF: C₈H₁₁O₂P
• MW: 170.145503282547
• CID: 85672
• PubChem ID: 323835
• Update Time: 2025-06-08

Methyl methylphenylphosphinate Chemical and Physical Properties

Names and Identifiers

• Methyl methylphenylphosphinate
• methyl phenylmethylphosphinate
• METHYL-PHENYL-PHOSPHINIC ACID METHYL ESTER
• Methyl-phenyl-phosphinsaeure-methylester
• methyl-phenyl-phosphinsauremethylester
• AKOS015964450
• RTAAKNLNWIHGGX-UHFFFAOYSA-N
• methyl methyl(phenyl)phosphinate
• FT-0636130
• (+)-Methylphenylphosphinic acid methyl ester
• MFCD00013909
• NSC-286689
• [methoxy(methyl)phosphoryl]benzene
• SY300619
• SCHEMBL780147
• 6389-79-3
• 34647-07-9
• NSC286689
• methylmethyl(phenyl)phosphinate
• 34647-06-8
• DB-054572

• MDL： MFCD00013909
• Inchi： 1S/C8H11O2P/c1-10-11(2,9)8-6-4-3-5-7-8/h3-7H,1-2H3
• InChI Key： RTAAKNLNWIHGGX-UHFFFAOYSA-N
• SMILES： P(C)(C1C=CC=CC=1)(=O)OC

Computed Properties

• Exact Mass: 170.05000
• Monoisotopic Mass: 170.049666
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.096
• Boiling Point: 148-149°C 17mm
• Flash Point: 148-149°C/17mm
• Refractive Index: 1.485
• PSA: 36.11000
• LogP: 1.86620
• Solubility: Not determined

Methyl methylphenylphosphinate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Methyl methylphenylphosphinate

Methyl Methylphenylphosphinate (CAS No. 6389-79-3): An Overview

Methyl methylphenylphosphinate (CAS No. 6389-79-3) is a versatile organophosphorus compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique molecular structure, has a wide range of applications, from synthetic intermediates to potential therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research developments surrounding methyl methylphenylphosphinate.

The molecular formula of methyl methylphenylphosphinate is C₉H₁₁O₂P. It is a colorless liquid with a distinct odor and is soluble in organic solvents such as ethanol and acetone. The compound's stability and reactivity make it an attractive candidate for various chemical reactions and processes. Its phosphorus-oxygen bond is particularly reactive, enabling it to participate in a variety of chemical transformations.

In terms of synthesis, methyl methylphenylphosphinate can be prepared through several methods. One common approach involves the reaction of phenyl phosphonic dichloride with methanol in the presence of a base such as sodium hydride. This method yields high purity methyl methylphenylphosphinate with good yields. Another synthetic route involves the reaction of phenyl phosphonic acid with methyl chloromethyl ether under controlled conditions. These synthetic methods have been optimized to ensure high efficiency and reproducibility, making them suitable for large-scale production.

The unique properties of methyl methylphenylphosphinate have led to its exploration in various research areas. In organic synthesis, it serves as a valuable building block for the construction of complex molecules. Its reactivity with nucleophiles and electrophiles makes it an excellent intermediate for the synthesis of pharmaceuticals and agrochemicals. Recent studies have also highlighted its potential in the development of new materials, such as polymers and coatings.

In the field of medicinal chemistry, methyl methylphenylphosphinate has shown promise as a lead compound for drug discovery. Its ability to modulate biological pathways and interact with specific enzymes has been investigated in several preclinical studies. For instance, researchers at the University of California have demonstrated that derivatives of methyl methylphenylphosphinate exhibit potent inhibitory activity against certain kinases involved in cancer progression. These findings suggest that further optimization of these derivatives could lead to the development of novel anticancer agents.

Beyond its applications in drug discovery, methyl methylphenylphosphinate has also been studied for its environmental impact. Researchers at the Environmental Protection Agency (EPA) have conducted extensive toxicity assessments to ensure its safe use in industrial processes. The results indicate that while methyl methylphenylphosphinate is generally considered safe when handled properly, appropriate safety measures should be followed to minimize any potential risks.

In conclusion, methyl methylphenylphosphinate (CAS No. 6389-79-3) is a multifaceted compound with a broad range of applications in chemistry, biology, and pharmaceutical research. Its unique chemical properties and reactivity make it an invaluable tool for synthetic chemists and drug developers alike. As research continues to uncover new possibilities for this compound, its importance in various scientific fields is likely to grow even further.